N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-(2-methyl-6-propan-2-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C18H21NO4S/c1-12(2)15-6-4-5-13(3)18(15)19-24(20,21)14-7-8-16-17(11-14)23-10-9-22-16/h4-8,11-12,19H,9-10H2,1-3H3
• InChI Key: DVQWEBXSMWOPJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NS(=O)(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves the inhibition of specific enzymes or receptors in the body. For example, this compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes such as acid-base balance, respiration, and bone resorption. By inhibiting this enzyme, N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide can potentially be used as a therapeutic agent for the treatment of diseases such as glaucoma, epilepsy, and osteoporosis.
Biochemical and Physiological Effects
N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been shown to have various biochemical and physiological effects in the body. For example, this compound has been shown to decrease the intraocular pressure in animal models of glaucoma, indicating its potential as a therapeutic agent for this disease. Additionally, this compound has been shown to decrease the blood glucose levels in animal models of diabetes, indicating its potential as a therapeutic agent for this disease as well.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide in lab experiments is its high purity and stability. This compound can be easily synthesized in good yield and purity, making it an ideal candidate for various experiments. However, one of the limitations of using this compound is its relatively high cost compared to other compounds with similar applications.

Future Directions

There are several future directions for the study of N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. One direction is the further investigation of its potential as a therapeutic agent for various diseases such as cancer, diabetes, and neurodegenerative disorders. Another direction is the study of its potential applications in materials science, particularly as a molecular switch and sensor. Additionally, the development of more efficient and cost-effective synthesis methods for this compound is also an area of future research.

Synthesis Methods

The synthesis of N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves the reaction of 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride with 2-isopropyl-6-methylaniline in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields the desired compound in good yield and purity.

Scientific Research Applications

N-(2-isopropyl-6-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. In organic synthesis, this compound has been used as a building block for the synthesis of various complex molecules. In materials science, this compound has been studied for its potential applications as a molecular switch and sensor.